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Compound of Interest

Compound Name: IT9302

Cat. No.: B1672684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosages and

experimental protocols for the preclinical use of IT9302, a synthetic peptide analogue of human

interleukin-10 (IL-10). IT9302 mimics the anti-inflammatory properties of IL-10 by activating

downstream signaling pathways, making it a promising candidate for therapeutic development

in inflammatory and autoimmune diseases.

Mechanism of Action
IT9302 exerts its anti-inflammatory effects by binding to the IL-10 receptor (IL-10R), initiating a

signaling cascade that modulates immune responses. This pathway primarily involves the

activation of the Janus kinase/signal transducer and activator of transcription (JAK/STAT)

pathway.
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1. Seed Melanoma Cells
(e.g., OCM1)

2. Pre-treat with IT9302
(e.g., 100 ng/mL for 2h)

3. Stimulate with IFN-γ
(e.g., 100 U/mL)

4. Incubate for 24 hours

5. Harvest Cells

6. Analyze TAP1/2 Expression
(Flow Cytometry or Western Blot)

 

1. Acclimatize Animals
(e.g., BALB/c mice)

2. Administer IT9302 or Vehicle Control
(Specify dose and route)

3. Induce Inflammation
(e.g., LPS injection)

4. Monitor and Collect Samples
(e.g., blood, tissue at defined time points)

5. Analyze Inflammatory Markers
(e.g., cytokines via ELISA, histology)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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